Cas no 1188412-98-7 (1,5-Difluoro-2-methyl-3-nitro-benzene-)

• Product Name: 1,5-Difluoro-2-methyl-3-nitro-benzene-
• CAS No: 1188412-98-7
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 3163991
• PubChem ID: 68650903
• Update Time: 2025-05-20

1,5-Difluoro-2-methyl-3-nitro-benzene- Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-nitrotoluene
• 1,5-difluoro-2-methyl-3-nitrobenzene
• 1,5-Difluoro-2-methyl-3-nitro-benzene
• SCHEMBL3460888
• FLVCMMRPNZCHPC-UHFFFAOYSA-N
• 1188412-98-7
• MFCD22557859
• F94113
• 1,5-Difluoro-2-methyl-3-nitro-benzene-

• Inchi： 1S/C7H5F2NO2/c1-4-6(9)2-5(8)3-7(4)10(11)12/h2-3H,1H3
• InChI Key： FLVCMMRPNZCHPC-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 173.02883473g/mol
• Monoisotopic Mass: 173.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 210.8±35.0 ºC (760 Torr),
• Flash Point: 85.9±14.2 ºC,
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Additional information on 1,5-Difluoro-2-methyl-3-nitro-benzene-

1,5-Difluoro-2-methyl-3-nitro-benzene (CAS 1188412-98-7): Properties, Applications, and Market Insights

1,5-Difluoro-2-methyl-3-nitro-benzene (CAS 1188412-98-7) is a specialized aromatic compound with significant applications in pharmaceutical intermediates and agrochemical synthesis. This fluorinated nitrobenzene derivative has gained attention in recent years due to its unique molecular structure, combining fluorine substituents with a methyl group and nitro functionality, making it valuable for various synthetic pathways.

The compound's molecular formula C₇H₅F₂NO₂ and molecular weight of 173.12 g/mol place it among the important building blocks in fine chemical synthesis. Researchers particularly value its electronic effects created by the 1,5-difluoro substitution pattern, which influences reactivity in nucleophilic aromatic substitution reactions. The presence of both electron-withdrawing groups (fluoro and nitro) and an electron-donating methyl group creates interesting electronic properties that synthetic chemists can exploit.

In pharmaceutical applications, 1,5-Difluoro-2-methyl-3-nitro-benzene serves as a key intermediate for developing novel drug candidates. The compound's fluorine atoms enhance metabolic stability and membrane permeability, making it valuable for medicinal chemistry applications. Recent studies have explored its use in developing kinase inhibitors and antimicrobial agents, aligning with current research trends in targeted therapies and antibiotic development.

The agrochemical industry utilizes CAS 1188412-98-7 in synthesizing advanced crop protection agents. The difluoromethyl aromatic structure contributes to the biological activity of certain herbicides and fungicides. With increasing global demand for sustainable agriculture solutions, this compound has seen growing interest from agrochemical manufacturers developing next-generation products with improved environmental profiles.

From a synthetic chemistry perspective, 1,5-Difluoro-2-methyl-3-nitro-benzene offers multiple reactive sites for further functionalization. The nitro group can be reduced to an amine, while the fluorine atoms can participate in various coupling reactions. This versatility makes it valuable for constructing complex molecular architectures, particularly in heterocyclic chemistry and material science applications.

The global market for fluorinated aromatic compounds like 1,5-Difluoro-2-methyl-3-nitro-benzene has shown steady growth, driven by demand from pharmaceutical and specialty chemical sectors. Market analysts note increasing interest in custom synthesis services for this compound, particularly from contract research organizations serving drug discovery programs. The compound's patent landscape shows activity in multiple therapeutic areas, indicating its continued relevance in innovative drug development.

Quality specifications for CAS 1188412-98-7 typically require high purity levels (>98%), with particular attention to isomeric purity and residual solvent content. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to verify the compound's identity and purity. Storage recommendations generally suggest protection from light and moisture at controlled temperatures to maintain stability.

Environmental and safety considerations for 1,5-Difluoro-2-methyl-3-nitro-benzene follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. The compound's ecological impact has been studied, showing moderate persistence but low bioaccumulation potential, making it suitable for controlled industrial applications.

Recent scientific literature highlights innovative applications of 1,5-Difluoro-2-methyl-3-nitro-benzene in material science, particularly in developing liquid crystal materials and organic electronic components. The compound's dipolar character and molecular anisotropy contribute to interesting mesomorphic properties when incorporated into designed materials. These applications align with current research trends in flexible electronics and advanced display technologies.

Supply chain dynamics for CAS 1188412-98-7 reflect the specialized nature of fluorinated aromatic compounds. While several chemical suppliers offer this material, availability can vary based on regional production capabilities and regulatory environments. The compound's synthesis typically involves multiple steps from commercially available precursors, with selective fluorination being a key transformation in the manufacturing process.

Future research directions for 1,5-Difluoro-2-methyl-3-nitro-benzene may explore its potential in catalysis and supramolecular chemistry. The compound's unique electronic properties could make it valuable as a ligand or building block for metal-organic frameworks. Additionally, its application in developing PET imaging agents (positron emission tomography) represents an emerging area of interest, leveraging the fluorine atoms for radiolabeling purposes.

For researchers and industrial users seeking high-quality 1,5-Difluoro-2-methyl-3-nitro-benzene, verification of supplier credentials and analytical documentation is essential. The compound's specialized nature means that technical support from manufacturers regarding storage conditions, handling recommendations, and application guidance can significantly benefit end users in both academic and industrial settings.